Cas no 39617-08-8 (sodium 2-phenoxyisobutyrate)

sodium 2-phenoxyisobutyrate structure
sodium 2-phenoxyisobutyrate structure
Product Name:sodium 2-phenoxyisobutyrate
CAS No:39617-08-8
MF:C10H11NaO3
MW:202.182314157486
CID:924759
PubChem ID:23684560
Update Time:2025-04-19

sodium 2-phenoxyisobutyrate Chemical and Physical Properties

Names and Identifiers

    • sodium 2-phenoxyisobutyrate
    • sodium,2-methyl-2-phenoxypropanoate
    • PROPANOIC ACID, 2-METHYL-2-PHENOXY-, SODIUM SALT
    • SODIUM 2-METHYL-2-PHENOXYPROPANOATE
    • 2-METHYL-2-PHENOXY-PROPANOIC ACID, SODIUM SALT
    • HLM3B417FT
    • AKOS025296165
    • EINECS 254-545-6
    • DTXSID90192726
    • SCHEMBL7033474
    • HGCUZGSFLPWWFT-UHFFFAOYSA-M
    • UNII-HLM3B417FT
    • NS00089620
    • Q27279990
    • PROPANOIC ACID, 2-METHYL-2-PHENOXY-, SODIUM SALT (1:1)
    • sodium;2-methyl-2-phenoxypropanoate
    • 39617-08-8
    • Inchi: 1S/C10H12O3.Na/c1-10(2,9(11)12)13-8-6-4-3-5-7-8;/h3-7H,1-2H3,(H,11,12);/q;+1/p-1
    • InChI Key: HGCUZGSFLPWWFT-UHFFFAOYSA-M
    • SMILES: [Na+].O(C1C=CC=CC=1)C(C(=O)[O-])(C)C

Computed Properties

  • Exact Mass: 202.06063
  • Monoisotopic Mass: 202.06058849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.36
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